Cas no 2229094-07-7 (tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate
• CAS No: 2229094-07-7
• MF: C₁₄H₂₃N₃O₂S
• MW: 297.416321992874
• CID: 6423376
• PubChem ID: 165827092
• Update Time: 2025-06-28

tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate
• EN300-1903530
• tert-butyl N-[2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propyl]carbamate
• 2229094-07-7

• Inchi： 1S/C14H23N3O2S/c1-14(2,3)19-13(18)16-7-10(15)6-11-8-20-12(17-11)9-4-5-9/h8-10H,4-7,15H2,1-3H3,(H,16,18)
• InChI Key： WZVGMWXYRVYNOM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(CNC(=O)OC(C)(C)C)N)N=C1C1CC1

Computed Properties

• Exact Mass: 297.15109816g/mol
• Monoisotopic Mass: 297.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate

tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate (CAS No: 2229094-07-7)

The compound tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate (CAS No: 2229094-07-7) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a thiazole ring. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The cyclopropyl group attached to the thiazole ring in this compound adds further complexity and enhances its pharmacological properties. Researchers have demonstrated that such modifications can significantly improve the bioavailability and efficacy of thiazole-based drugs.

The synthesis of tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The incorporation of the tert-butyl carbamate group is particularly crucial, as it plays a key role in stabilizing the molecule and enhancing its solubility. This compound has been synthesized using both traditional and modern methodologies, including microwave-assisted synthesis and continuous flow chemistry, which have been shown to improve reaction efficiency and product purity.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a prodrug makes it an attractive candidate for drug design. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have demonstrated that this compound can modulate the activity of certain enzymes associated with neurodegenerative diseases, making it a potential lead compound for further drug development.

Moreover, the cyclopropyl group in this compound has been implicated in enhancing its ability to penetrate biological membranes, which is a critical factor for drug delivery. This property has led to investigations into its use as a delivery vehicle for other therapeutic agents. Preliminary results from in vitro studies suggest that this compound could serve as a platform for developing targeted drug delivery systems.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint of its production. This includes the use of renewable feedstocks and catalytic processes that operate under mild conditions.

In conclusion, tert-butyl N-2-amino-3-(2-cyclopropyl-1,3-thiazol-4-yl)propylcarbamate (CAS No: 2229094-07-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and improving therapeutic outcomes. As research continues to uncover its full range of applications, this compound is poised to play an increasingly important role in the field of medicinal chemistry.